2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}benzoic acid

• IUPAC Name: 2-[(E)-(5-aminotetrazol-1-yl)iminomethyl]benzoic acid
• InChI: InChI=1S/C9H8N6O2/c10-9-12-13-14-15(9)11-5-6-3-1-2-4-7(6)8(16)17/h1-5H,(H,16,17)(H2,10,12,14)/b11-5+
• InChI Key: XMXBKSJXRHDYOY-VZUCSPMQSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NN2C(=NN=N2)N)C(=O)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/N2C(=NN=N2)N)C(=O)O
• Molecular Formula: C9H8N6O2
• Molecular Weight: 232.20 g/mol

Description

2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}benzoic acid, also known as ATIBA, is a chemical compound with potential applications in various fields of scientific research. It is a tetrazole derivative that has been synthesized and studied for its potential biological activities. In

Mechanism of Action

The mechanism of action of 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}benzoic acid is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. It has been shown to inhibit the activity of DNA gyrase, an enzyme involved in DNA replication, and topoisomerase II, an enzyme involved in DNA transcription. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, a programmed cell death process, in cancer cells. It has also been shown to inhibit the production of reactive oxygen species, which are involved in oxidative stress and inflammation. In addition, it has been shown to modulate the expression of various genes involved in cell cycle regulation and immune response.

Advantages and Limitations for Lab Experiments

2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}benzoic acid has several advantages for lab experiments, including its relatively simple synthesis method and its potential for various biological activities. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}benzoic acid. One potential direction is to further investigate its mechanisms of action and its potential targets in various biological processes. Another potential direction is to study its potential applications in drug development, particularly in the development of new antimicrobial, antitumor, and anti-inflammatory agents. Additionally, further studies could be conducted to optimize its synthesis method and improve its solubility and bioavailability.

Synthesis Methods

2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}benzoic acid can be synthesized in a multi-step process starting from benzoic acid. The first step involves the conversion of benzoic acid to 2-bromo-5-nitrobenzoic acid through nitration and bromination. The second step involves the reduction of the nitro group to an amino group using iron powder and hydrochloric acid. The third step involves the conversion of the amino group to a tetrazole ring using sodium azide and copper sulfate. The final step involves the imination of the tetrazole ring with formaldehyde to obtain 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}benzoic acid.

Scientific Research Applications

2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}benzoic acid has been studied for its potential biological activities such as antimicrobial, antitumor, and anti-inflammatory properties. It has shown promising results in inhibiting the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also exhibited cytotoxic effects on cancer cell lines such as HeLa and MCF-7. In addition, it has shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.